molecular formula C10H19NO3 B1474486 2-(3-Methoxypiperidin-1-yl)butanoic acid CAS No. 1594694-62-8

2-(3-Methoxypiperidin-1-yl)butanoic acid

Cat. No.: B1474486
CAS No.: 1594694-62-8
M. Wt: 201.26 g/mol
InChI Key: CDRDMARSTDDFDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-Methoxypiperidin-1-yl)butanoic acid is a synthetic organic compound characterized by a butanoic acid backbone substituted with a 3-methoxypiperidin-1-yl group. The piperidine ring, a six-membered heterocycle containing one nitrogen atom, is functionalized with a methoxy (-OCH₃) group at the 3-position.

Properties

CAS No.

1594694-62-8

Molecular Formula

C10H19NO3

Molecular Weight

201.26 g/mol

IUPAC Name

2-(3-methoxypiperidin-1-yl)butanoic acid

InChI

InChI=1S/C10H19NO3/c1-3-9(10(12)13)11-6-4-5-8(7-11)14-2/h8-9H,3-7H2,1-2H3,(H,12,13)

InChI Key

CDRDMARSTDDFDI-UHFFFAOYSA-N

SMILES

CCC(C(=O)O)N1CCCC(C1)OC

Canonical SMILES

CCC(C(=O)O)N1CCCC(C1)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of substituted butanoic acids, which include phenoxy derivatives and heterocyclic analogs. Below is a detailed comparison with structurally or functionally related compounds:

Structural Comparison

Compound Core Structure Substituents Molecular Weight (g/mol) Key Features
2-(3-Methoxypiperidin-1-yl)butanoic acid Butanoic acid + piperidine 3-methoxy on piperidine ~229.3 (calculated) Heterocyclic substitution; polar
MCPB Butanoic acid + phenoxy 4-chloro-2-methylphenoxy 228.7 Phenoxy group; auxin-like activity
2,4-DB Butanoic acid + phenoxy 2,4-dichlorophenoxy 249.1 Chlorinated phenoxy; systemic herbicidal action
Methyl (S)-3,3-dimethyl-2-(methylamino)butanoate Butanoate ester + methylamino Methyl ester, methylamino, dimethyl 195.7 (HCl salt) Esterified form; synthetic intermediate

Research Findings and Hypotheses

  • Receptor Interaction: Computational docking studies propose that the piperidine nitrogen in 2-(3-Methoxypiperidin-1-yl)butanoic acid may form hydrogen bonds with auxin receptors (TIR1/AFB), similar to IAA’s carboxylate group. However, steric hindrance from the methoxy group could reduce binding efficiency compared to MCPB .
  • Toxicity Profile: Unlike chlorinated phenoxy acids (e.g., 2,4-DB), the absence of halogens in 2-(3-Methoxypiperidin-1-yl)butanoic acid may reduce environmental persistence and toxicity risks.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.